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Amorphispironone: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Amorphispironone is a naturally occurring spironone-type rotenoid isolated from the plant

Amorpha fruticosa. This compound has garnered interest within the scientific community due to

its potential anti-tumor promoting effects. This technical guide provides a detailed overview of

the known physical and chemical properties of Amorphispironone, methodologies for its

isolation and characterization, and insights into its biological activities. All quantitative data is

presented in structured tables for clarity, and key experimental workflows are visualized using

diagrams to facilitate understanding.

Physical and Chemical Properties
Amorphispironone is a complex heterocyclic molecule. While extensive experimental data on

all its physical properties is not widely available, its fundamental chemical characteristics have

been determined.

Table 1: Chemical and Physical Properties of Amorphispironone
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Property Value Source

Molecular Formula C₂₃H₂₂O₇ PubChem[1]

Molecular Weight 410.4 g/mol PubChem[1]

Appearance Colorless prisms (Hiroki Terada et al., 1993)

Melting Point 248 - 250 °C (Hiroki Terada et al., 1993)

Optical Rotation [α]D²⁵ -110° (c=0.10, CHCl₃) (Hiroki Terada et al., 1993)

UV (MeOH) λmax (log ε)
237 (4.42), 245 (4.38), 295

(4.18) nm
(Hiroki Terada et al., 1993)

Note: Boiling point, solubility, and pKa data for Amorphispironone are not available in the

cited literature.

Experimental Protocols
Isolation of Amorphispironone from Amorpha fruticosa
The following protocol is based on the methodology described by Terada et al. (1993).

Diagram 1: Isolation and Purification of Amorphispironone
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Dried leaves of Amorpha fruticosa

Extraction with MeOH

Partition with CHCl₃ and H₂O

Silica gel column chromatography
(n-hexane-acetone)

CHCl₃ layer

Silica gel column chromatography
(CHCl₃-MeOH)

Recrystallization from MeOH

Amorphispironone (colorless prisms)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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